Cas no 866019-94-5 ((Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile)

• Product Name: (Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile
• CAS No: 866019-94-5
• MDL: MFCD04125518
• CID: 4662383
• Update Time: 2025-07-17

(Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile

• MDL： MFCD04125518

Additional information on (Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile

Comprehensive Overview of (Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile (CAS No. 866019-94-5)

(Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile (CAS No. 866019-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrrole ring and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, OLED materials, and agrochemicals, aligning with current trends in sustainable chemistry and high-performance materials.

The compound's Z-configuration and cyano functionality contribute to its reactivity and stability, making it a versatile building block in organic synthesis. Recent studies highlight its role in developing kinase inhibitors and fluorescence probes, addressing growing demands in precision medicine and diagnostic imaging. With the rise of AI-driven drug design, 866019-94-5 has been explored in virtual screening libraries, reflecting its relevance in computational chemistry workflows.

From an industrial perspective, the trifluoromethyl moiety enhances the compound's lipophilicity and metabolic stability, traits highly sought after in crop protection formulations. This aligns with global discussions on sustainable agriculture and reduced environmental impact. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring purity for research applications.

Environmental and safety profiles of (Z)-2-4-(1H-Pyrrol-1-yl)phenyl-3-2-(trifluoromethyl)phenyl-2-propenenitrile are rigorously evaluated, complying with REACH and Green Chemistry principles. Its low ecotoxicity data supports its use in eco-friendly innovations. As the scientific community prioritizes carbon-neutral processes, this compound's efficient synthesis routes—such as catalyzed cross-coupling—are being optimized to minimize waste.

Market analysts note increasing patent filings involving CAS 866019-94-5, particularly in electronic materials for flexible displays. Its conjugated system enables tunable optoelectronic properties, relevant to wearable technology advancements. For researchers sourcing this chemical, verified suppliers provide GC-MS certificates to ensure batch consistency, a key concern in reproducible science initiatives.

Future directions for 866019-94-5 include exploration in metal-organic frameworks (MOFs) for gas storage and photocatalysis. These applications resonate with renewable energy trends, answering frequent search queries about "energy storage solutions" and "green hydrogen production." Collaborative studies between academia and industry continue to uncover novel uses, solidifying its position as a multifaceted research tool.